Cas no 1219949-08-2 (3-2-(Pentyloxy)ethylpiperidine hydrochloride)

• Product Name: 3-2-(Pentyloxy)ethylpiperidine hydrochloride
• CAS No: 1219949-08-2
• MF: C₁₂H₂₆ClNO
• MW: 235.793942928314
• CID: 4687122
• Update Time: 2025-05-26

3-2-(Pentyloxy)ethylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(PENTYLOXY)ETHYL]PIPERIDINE HYDROCHLORIDE
• 3-(2-(Pentyloxy)ethyl)piperidine hydrochloride
• 3-2-(Pentyloxy)ethylpiperidine hydrochloride

• Inchi： 1S/C12H25NO.ClH/c1-2-3-4-9-14-10-7-12-6-5-8-13-11-12;/h12-13H,2-11H2,1H3;1H
• InChI Key： FDCIEDFSCVFPQQ-UHFFFAOYSA-N
• SMILES： Cl.O(CCCCC)CCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 128
• Topological Polar Surface Area: 21.3

Additional information on 3-2-(Pentyloxy)ethylpiperidine hydrochloride

Recent Advances in the Study of 3-2-(Pentyloxy)ethylpiperidine Hydrochloride (CAS: 1219949-08-2)

3-2-(Pentyloxy)ethylpiperidine hydrochloride (CAS: 1219949-08-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical biology fields. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The information presented here is based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the data.

The compound, with its unique structural features, has been investigated for its role as a modulator of various biological targets. Recent studies have highlighted its potential as a ligand for specific receptors, which could pave the way for novel therapeutic interventions. For instance, research has shown that 3-2-(Pentyloxy)ethylpiperidine hydrochloride exhibits promising activity in modulating neurotransmitter systems, suggesting its applicability in neurological and psychiatric disorders. The compound's mechanism of action and binding affinity have been elucidated through advanced computational and experimental techniques.

In terms of synthesis, recent advancements have focused on optimizing the production process to enhance yield and purity. Novel synthetic routes have been developed, leveraging green chemistry principles to minimize environmental impact. These improvements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies. Additionally, analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality.

Pharmacokinetic and toxicological studies have also been conducted to evaluate the safety and efficacy of 3-2-(Pentyloxy)ethylpiperidine hydrochloride. Preliminary findings indicate favorable absorption and distribution profiles, although further research is needed to fully understand its metabolic pathways and potential side effects. These studies are essential for determining the compound's suitability for human use and guiding future drug development efforts.

Looking ahead, the potential applications of 3-2-(Pentyloxy)ethylpiperidine hydrochloride extend beyond its current scope. Researchers are exploring its utility in combination therapies and as a scaffold for designing derivatives with enhanced properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical solutions for unmet medical needs. This brief underscores the importance of continued investment in research and development to unlock the full potential of this promising compound.